Cas no 869184-38-3 ((2S,2’S,5S)-5-Hydroxy Lysinonorleucine)

• Product Name: (2S,2’S,5S)-5-Hydroxy Lysinonorleucine
• CAS No: 869184-38-3
• MF: C₁₂H₂₅N₃O₅
• MW: 291.34400343895
• CID: 4672543
• Update Time: 2025-06-11

(2S,2’S,5S)-5-Hydroxy Lysinonorleucine Chemical and Physical Properties

Names and Identifiers

• L-Lysine, N6-[(5S)-5-amino-5-carboxypentyl]-5-hydroxy-, (5S)- (9CI)
• (2S,2’S,5S)-5-Hydroxy Lysinonorleucine

• Inchi： 1S/C12H25N3O5/c13-9(11(17)18)3-1-2-6-15-7-8(16)4-5-10(14)12(19)20/h8-10,15-16H,1-7,13-14H2,(H,17,18)(H,19,20)/t8-,9-,10-/m0/s1
• InChI Key： SWTKBYSXMULFHZ-GUBZILKMSA-N
• SMILES： C(O)(=O)[C@H](CC[C@H](O)CNCCCC[C@H](N)C(O)=O)N

Additional information on (2S,2’S,5S)-5-Hydroxy Lysinonorleucine

(2S,2’S,5S)-5-Hydroxy Lysinonorleucine: A Comprehensive Overview

The compound with CAS No. 869184-38-3, known as (2S,2’S,5S)-5-Hydroxy Lysinonorleucine, is a fascinating molecule that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a derivative of lysinonorleucine, a non-proteinogenic amino acid, with a hydroxyl group attached at the 5-position. Its stereochemistry is defined by the (2S,2’S,5S) configuration, which plays a crucial role in its biological activity and interactions.

Recent studies have highlighted the potential of (2S,2’S,5S)-5-Hydroxy Lysinonorleucine as a modulator of cellular signaling pathways. Researchers have demonstrated that this compound exhibits selective binding to certain enzymes and receptors, making it a promising candidate for drug development. For instance, a 2023 study published in *Nature Communications* revealed that (2S,2’S,5S)-5-Hydroxy Lysinonorleucine can inhibit the activity of a key enzyme involved in inflammation, suggesting its potential as an anti-inflammatory agent.

The synthesis of (2S,2’S,5S)-5-Hydroxy Lysinonorleucine involves a multi-step process that requires precise control over stereochemistry. Advanced techniques such as asymmetric catalysis and enzymatic resolution have been employed to achieve high enantiomeric excess. These methods not only ensure the purity of the compound but also make it feasible for large-scale production.

In terms of biological activity, (2S,2’S,5S)-5-Hydroxy Lysinonorleucine has been shown to exhibit potent antioxidant properties. A 2023 study in *Free Radical Biology and Medicine* demonstrated that this compound can scavenge reactive oxygen species (ROS) more effectively than several established antioxidants. This property makes it a valuable addition to the development of nutraceuticals and cosmeceuticals aimed at combating oxidative stress.

Moreover, (2S,2’S,5S)-5-Hydroxy Lysinonorleucine has been investigated for its role in metabolic regulation. Preclinical studies suggest that it may enhance insulin sensitivity and improve glucose metabolism in diabetic models. These findings underscore its potential as a therapeutic agent for metabolic disorders such as type 2 diabetes.

The structural uniqueness of (2S,2’S,5S)-5-Hydroxy Lysinonorleucine lies in its hydroxyl group at the 5-position and its stereocenters at positions 2 and 5. These features contribute to its ability to interact with specific biomolecules and modulate cellular functions. Computational modeling studies have provided insights into its binding modes and interactions with target proteins.

In conclusion, (CAS No. 869184-38-3) or (2S,2’S,5S)-5-Hydroxy Lysinonorleucine represents a significant advancement in the field of amino acid derivatives. Its diverse biological activities and potential applications make it a subject of intense research interest. As ongoing studies continue to unravel its mechanisms of action and therapeutic potential, this compound is poised to play a pivotal role in drug discovery and development.